(5Z)-5-({3-[4-(Benzyloxy)phenyl]-1-phenyl-1H-pyrazol-4-YL}methylene)-3-(3-ethoxypropyl)-2-thioxo-1,3-thiazolidin-4-one

• Molecular Formula: C31H29N3O3S2
• Molecular Weight: 555.7 g/mol
• IUPAC Name: (5Z)-3-(3-ethoxypropyl)-5-[[1-phenyl-3-(4-phenylmethoxyphenyl)pyrazol-4-yl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C31H29N3O3S2/c1-2-36-19-9-18-33-30(35)28(39-31(33)38)20-25-21-34(26-12-7-4-8-13-26)32-29(25)24-14-16-27(17-15-24)37-22-23-10-5-3-6-11-23/h3-8,10-17,20-21H,2,9,18-19,22H2,1H3/b28-20-
• InChI Key: IIWHAGFKZOHWEQ-RRAHZORUSA-N
• Isomeric SMILES: CCOCCCN1C(=O)/C(=C/C2=CN(N=C2C3=CC=C(C=C3)OCC4=CC=CC=C4)C5=CC=CC=C5)/SC1=S
• Canonical SMILES: CCOCCCN1C(=O)C(=CC2=CN(N=C2C3=CC=C(C=C3)OCC4=CC=CC=C4)C5=CC=CC=C5)SC1=S

Description

(5Z)-5-({3-[4-(Benzyloxy)phenyl]-1-phenyl-1H-pyrazol-4-YL}methylene)-3-(3-ethoxypropyl)-2-thioxo-1,3-thiazolidin-4-one is a complex organic compound with potential applications in various fields of scientific research. This compound features a unique structure that includes a pyrazole ring, a thiazolidinone ring, and a benzyloxyphenyl group, making it an interesting subject for chemical studies.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (5Z)-5-({3-[4-(Benzyloxy)phenyl]-1-phenyl-1H-pyrazol-4-YL}methylene)-3-(3-ethoxypropyl)-2-thioxo-1,3-thiazolidin-4-one typically involves multiple steps:

Formation of the Pyrazole Ring: This can be achieved through the reaction of hydrazine with an appropriate diketone.

Introduction of the Benzyloxyphenyl Group: This step involves the reaction of the pyrazole derivative with a benzyloxyphenyl halide under basic conditions.

Formation of the Thiazolidinone Ring: This is achieved by reacting the intermediate with a thioamide and an appropriate aldehyde under acidic conditions.

Final Coupling: The final step involves the coupling of the intermediate with an ethoxypropyl group under basic conditions.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the above synthetic routes to maximize yield and purity while minimizing costs and environmental impact. This could include the use of continuous flow reactors, advanced purification techniques, and green chemistry principles.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the thioxo group, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can target the pyrazole ring or the thioxo group, leading to the formation of dihydropyrazole or thiol derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are commonly used.

Substitution: Electrophilic aromatic substitution can be facilitated by reagents like bromine or nitric acid under acidic conditions.

Major Products Formed

Oxidation: Sulfoxides or sulfones.

Reduction: Dihydropyrazole or thiol derivatives.

Substitution: Various substituted benzyloxyphenyl derivatives.

Scientific Research Applications

Chemistry

The unique structure of this compound makes it a valuable subject for studying reaction mechanisms and developing new synthetic methodologies.

Biology

In biological research, this compound could be used as a probe to study enzyme interactions or as a potential lead compound for drug development.

Medicine

The compound’s potential pharmacological properties could be explored for the development of new therapeutic agents, particularly in the fields of oncology and infectious diseases.

Industry

In industrial applications, this compound could be used as an intermediate in the synthesis of more complex molecules or as a specialty chemical in various processes.

Mechanism of Action

The mechanism of action of (5Z)-5-({3-[4-(Benzyloxy)phenyl]-1-phenyl-1H-pyrazol-4-YL}methylene)-3-(3-ethoxypropyl)-2-thioxo-1,3-thiazolidin-4-one is likely to involve interactions with specific molecular targets such as enzymes or receptors. The pyrazole ring and thiazolidinone ring are known to interact with various biological targets, potentially inhibiting or modulating their activity. The benzyloxyphenyl group may enhance the compound’s binding affinity and specificity.

Comparison with Similar Compounds

Similar Compounds

• (5Z)-5-({3-[4-(Methoxy)phenyl]-1-phenyl-1H-pyrazol-4-YL}methylene)-3-(3-ethoxypropyl)-2-thioxo-1,3-thiazolidin-4-one
• (5Z)-5-({3-[4-(Ethoxy)phenyl]-1-phenyl-1H-pyrazol-4-YL}methylene)-3-(3-ethoxypropyl)-2-thioxo-1,3-thiazolidin-4-one

Uniqueness

The presence of the benzyloxy group in (5Z)-5-({3-[4-(Benzyloxy)phenyl]-1-phenyl-1H-pyrazol-4-YL}methylene)-3-(3-ethoxypropyl)-2-thioxo-1,3-thiazolidin-4-one distinguishes it from similar compounds, potentially enhancing its biological activity and specificity. This unique structural feature may also influence its chemical reactivity and stability.